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Abstract

VUF8504 is a potent and selective positive allosteric modulator (PAM) of the human adenosine
A3 receptor (A3R).[1] As a PAM, VUF8504 enhances the affinity and/or efficacy of the
endogenous ligand, adenosine, at the A3R.[1] The adenosine A3 receptor is a G protein-
coupled receptor (GPCR) that is overexpressed in inflammatory and cancer cells, making it a
promising therapeutic target.[1][2] VUF8504, with a reported affinity of 17.0 nM for the human
A3R, serves as a valuable research tool for investigating the physiological and
pathophysiological roles of this receptor. These application notes provide detailed protocols for
the in vitro and potential in vivo use of VUF8504 to aid researchers in drug development and
scientific discovery.

Mechanism of Action

VUF8504 binds to an allosteric site on the A3 adenosine receptor, distinct from the orthosteric
site where adenosine binds. This interaction induces a conformational change in the receptor
that enhances the binding and/or signaling of the endogenous agonist, adenosine. The A3R
primarily couples to the Gi/o family of G proteins, and its activation leads to the inhibition of
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adenylyl cyclase, resulting in decreased intracellular cyclic AMP (CAMP) levels.[3] Additionally,
A3R activation can modulate other signaling pathways, including the PI3K and NF-kB
pathways, which are implicated in inflammation.[1]

Below is a diagram illustrating the proposed signaling pathway of the A3 adenosine receptor
modulated by VUF8504.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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